Cas no 1805240-84-9 (Methyl 5-bromo-3-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 5-bromo-3-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1805240-84-9
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4809537
• Update Time: 2023-08-18

Methyl 5-bromo-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(10)3-13-7(9(14)15-2)6(4)8(11)12/h3,8H,1-2H3
• InChI Key： XDCODDTXHYAGPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2